Cas no 105224-04-2 (1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one)
105224-04-2 structure
Product Name:1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one
CAS No:105224-04-2
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD01569977
CID:126634
PubChem ID:329776869
Update Time:2025-04-18
1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Methyl-1H-pyrazol-4-yl)ethanone
- Ethanone, 1-(3-methyl-1H-pyrazol-4-yl)- (9CI)
- Ethanone,1-(3-methyl-1H-pyrazol-4-yl)-
- 1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one
- 1-(3-METHYL-1H-PYRAZOL-4-YL)-ETHANONE
- AKOS003672688
- SCHEMBL6155580
- Z336085888
- 1-(5-Methyl-1H-pyrazol-4-yl)ethanone, AldrichCPR
- MFCD01569977
- EN300-49562
- MITHGUSEVJOZDH-UHFFFAOYSA-N
- 105224-04-2
- AS-39547
- 948292-73-7
- CS-0058347
- 1-(5-METHYL-1H-PYRAZOL-4-YL)-1-ETHANONE
- AM806502
- 1-(5-methyl-1H-pyrazol-4-yl)ethan-1-one
- AKOS004119687
- BB 0261601
- FT-0748412
- STL433369
- ALBB-018077
- 1-(3-methyl-1H-pyrazol-4-yl)Ethanone
- DA-15944
- ethanone, 1-(5-methyl-1H-pyrazol-4-yl)-
-
- MDL: MFCD01569977
- Inchi: 1S/C6H8N2O/c1-4-6(5(2)9)3-7-8-4/h3H,1-2H3,(H,7,8)
- InChI Key: MITHGUSEVJOZDH-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=NNC=1C
Computed Properties
- Exact Mass: 124.06374
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75
1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P301+P312+P330
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22
-
Hazardous Material Identification:
1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR01622-1G |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone |
105224-04-2 | 1g |
¥2336.77 | 2023-11-13 | ||
| Chemenu | CM283500-100mg |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone |
105224-04-2 | 95+% | 100mg |
$111 | 2021-08-18 | |
| Chemenu | CM283500-250mg |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone |
105224-04-2 | 95+% | 250mg |
$214 | 2021-08-18 | |
| Chemenu | CM283500-1g |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone |
105224-04-2 | 95+% | 1g |
$427 | 2021-08-18 | |
| Fluorochem | 033581-250mg |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone |
105224-04-2 | 95% | 250mg |
£105.00 | 2022-02-28 | |
| Fluorochem | 033581-1g |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone |
105224-04-2 | 95% | 1g |
£176.00 | 2022-02-28 | |
| Fluorochem | 033581-5g |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone |
105224-04-2 | 95% | 5g |
£576.00 | 2022-02-28 | |
| Chemenu | CM283500-1g |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone |
105224-04-2 | 95%+ | 1g |
$263 | 2023-02-03 | |
| abcr | AB305265-250 mg |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone, 95%; . |
105224-04-2 | 95% | 250MG |
€120.30 | 2022-03-03 | |
| abcr | AB305265-1 g |
1-(5-Methyl-1H-pyrazol-4-yl)ethanone, 95%; . |
105224-04-2 | 95% | 1g |
€167.20 | 2022-03-03 |
1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
105224-04-2 (1-(3-methyl-1H-pyrazol-4-yl)ethan-1-one) Related Products
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